Cas no 62274-18-4 (Benzenesulfonamide, 3-(butylamino)-5-formyl-2-(phenylmethyl)-)

• Product Name: Benzenesulfonamide, 3-(butylamino)-5-formyl-2-(phenylmethyl)-
• CAS No: 62274-18-4
• MF: C₁₈H₂₂N₂O₃S
• MW: 346.443883419037
• CID: 451375
• PubChem ID: 54097072
• Update Time: 2025-04-19

Benzenesulfonamide, 3-(butylamino)-5-formyl-2-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, 3-(butylamino)-5-formyl-2-(phenylmethyl)-
• 2-benzyl-3-(butylamino)-5-formylbenzenesulfonamide
• DTXSID00709006
• 62274-18-4
• 2-Benzyl-3-(butylamino)-5-formylbenzene-1-sulfonamide

• Inchi： 1S/C18H22N2O3S/c1-2-3-9-20-17-11-15(13-21)12-18(24(19,22)23)16(17)10-14-7-5-4-6-8-14/h4-8,11-13,20H,2-3,9-10H2,1H3,(H2,19,22,23)
• InChI Key： MXWHQEAGZXSWOG-UHFFFAOYSA-N
• SMILES： S(C1=CC(C=O)=CC(=C1CC1C=CC=CC=1)NCCCC)(N)(=O)=O

Computed Properties

• Exact Mass: 346.13526
• Monoisotopic Mass: 346.13511374g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 483
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 97.6Ų

Experimental Properties

• PSA: 89.26